3-(Benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine

• Molecular Formula: C16H16BrNO3S2
• Molecular Weight: 414.3 g/mol
• IUPAC Name: 3-(benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C16H16BrNO3S2/c1-21-15-8-7-12(11-14(15)17)16-18(9-10-22-16)23(19,20)13-5-3-2-4-6-13/h2-8,11,16H,9-10H2,1H3
• InChI Key: YBNMBHWPJCMTNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2N(CCS2)S(=O)(=O)C3=CC=CC=C3)Br

Description

3-(Benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine is a thiazolidine derivative characterized by a five-membered ring containing sulfur and nitrogen (1,3-thiazolidine core). The compound features a benzenesulfonyl group at position 3 and a 3-bromo-4-methoxyphenyl substituent at position 2.

Biological Activity

The compound 3-(Benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine is a thiazolidine derivative that has garnered attention in recent years due to its potential biological activities. This article explores its synthesis, biological evaluations, and potential therapeutic applications based on available literature.

Chemical Structure and Synthesis

The compound features a thiazolidine ring, which is known for its diverse biological properties. The synthesis of this compound typically involves the reaction of 3-bromo-4-methoxybenzaldehyde with appropriate sulfonamide derivatives under controlled conditions. The presence of the benzenesulfonyl group enhances its pharmacological profile by potentially increasing solubility and bioavailability.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazolidine derivatives, including the compound . For example, thiazolidin-4-ones have shown significant antibacterial activity against various strains of bacteria, including resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococcus (VRE) .

A comparative study indicated that compounds derived from thiazolidines exhibited minimum inhibitory concentrations (MICs) ranging from 2.95 to 7.14 µg/mL , demonstrating their efficacy against both Gram-positive and Gram-negative bacteria .

Antiviral Activity

The antiviral potential of thiazolidine derivatives has also been explored. In particular, compounds similar to 3-(Benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine have shown promising anti-HIV activity. For instance, a related study reported IC50 values for certain thiazolidine derivatives against HIV-1 that were significantly lower than standard treatments, suggesting a potential role in antiviral therapies .

Study 1: Antibacterial Efficacy

In a study evaluating the antibacterial efficacy of various thiazolidine derivatives, it was found that certain compounds exhibited over 80% inhibition of biofilm formation in MRSA at concentrations as low as 8 µg/mL . The study concluded that modifications to the thiazolidine structure could enhance antibacterial properties significantly .

Compound	MIC (µg/mL)	Biofilm Inhibition (%)
Compound A	3.62	85
Compound B	4.63	80
Compound C	2.95	90

Study 2: Antiviral Activity

A separate investigation into the antiviral properties of thiazolidines revealed that some derivatives could inhibit HIV replication effectively. The study indicated that modifications to the thiazolidine scaffold can lead to enhanced activity against HIV-1, with some compounds achieving IC50 values below 50 µM .

Scientific Research Applications

Neuropharmacological Applications

Research indicates that compounds with thiazolidine structures may exhibit anticonvulsant properties. A study demonstrated that related benzothiazole derivatives can modulate neurotransmitter systems, particularly GABAergic pathways, which are crucial for seizure control. The mechanism involves enhancing inhibitory neurotransmission and inhibiting specific enzymes related to neurotransmitter metabolism.

Case Study: Anticonvulsant Evaluation

In a study involving various thiazolidine derivatives, compounds similar to 3-(Benzenesulfonyl)-2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidine were tested using the maximal electroshock seizure (MES) test in mice. Results showed significant protection against seizures at doses as low as 50 mg/kg, indicating potential for therapeutic use in epilepsy management.

Antimicrobial Activity

The sulfonamide component of this compound suggests potential antibacterial properties. Sulfonamides are known for their effectiveness against a range of bacterial strains due to their ability to inhibit dihydropteroate synthase, an enzyme critical for bacterial folate synthesis.

Case Study: Antimicrobial Testing

A study evaluated the antimicrobial efficacy of sulfonamide derivatives against Gram-positive and Gram-negative bacteria. The tested compounds exhibited minimum inhibitory concentrations (MIC) ranging from 0.5 to 8 µg/mL, showcasing the potential of thiazolidine derivatives in treating bacterial infections.

Antitumor Activity

Preliminary investigations into the antitumor effects of thiazolidine derivatives have shown promise in inhibiting cancer cell proliferation. Compounds containing similar structural motifs have been evaluated for cytotoxic effects against various cancer cell lines.

Case Study: Antitumor Efficacy

In vitro assays conducted by the National Cancer Institute revealed that certain thiazolidine derivatives exhibited GI50 values as low as 0.1 µM against melanoma cell lines. This suggests strong potential for further development as anticancer agents.

Comparison with Similar Compounds

Key Observations :

• Sulfonyl Group Variations: Replacement of the benzenesulfonyl group with 4-chlorophenylsulfonyl () or naphthalene-2-sulfonyl () alters electronic properties and steric bulk.
• Lipophilicity : The additional methoxy and methyl groups in improve lipophilicity, which could enhance membrane permeability but reduce aqueous solubility.

Physicochemical Properties

• Solubility : The benzenesulfonyl group in the target compound may reduce water solubility compared to analogs with smaller substituents (e.g., 4-chlorophenyl in ).